![molecular formula C11H7ClO3S B2360349 5-[(4-Chlorophenyl)sulfanyl]furan-2-carboxylic acid CAS No. 61942-22-1](/img/structure/B2360349.png)
5-[(4-Chlorophenyl)sulfanyl]furan-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-[(4-Chlorophenyl)sulfanyl]furan-2-carboxylic acid is a chemical compound with the CAS Number: 61942-22-1 . It has a molecular weight of 254.69 . The IUPAC name for this compound is 5-[(4-chlorophenyl)sulfanyl]-2-furoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H7ClO3S/c12-7-1-3-8(4-2-7)16-10-6-5-9(15-10)11(13)14/h1-6H,(H,13,14) . This code provides a specific description of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 159-160 degrees Celsius .Scientific Research Applications
Chemical Synthesis and Reactions :
- A study by Remizov, Pevzner, and Petrov (2019) discusses the intramolecular cyclization of a related compound, leading to the synthesis of various esters and their subsequent reactions, highlighting the compound's role in organic synthesis and potential pharmaceutical applications (Remizov, Pevzner, & Petrov, 2019).
- Choi et al. (2008) explored the structural properties of a related compound, providing insights into its potential use in material sciences and molecular engineering (Choi, Seo, Son, & Lee, 2008).
Biomass Conversion and Green Chemistry :
- Dutta, Wu, and Mascal (2015) demonstrated the conversion of biomass-derived compounds into useful intermediates for biofuel and polymer production, emphasizing the compound's role in sustainable chemistry (Dutta, Wu, & Mascal, 2015).
Catalysis and Material Synthesis :
- Khodaei, Alizadeh, and Haghipour (2018) researched the use of similar compounds in catalysis, specifically in the synthesis of furan derivatives, which are crucial in fine chemical industries (Khodaei, Alizadeh, & Haghipour, 2018).
Biochemical Research :
- Jia, Zong, Zheng, and Li (2019) explored the use of enzyme cascades for the synthesis of furan carboxylic acids, a method that could be applied to the synthesis of 5-[(4-Chlorophenyl)sulfanyl]furan-2-carboxylic acid derivatives (Jia, Zong, Zheng, & Li, 2019).
Pharmacological Potential :
- Siddiqui et al. (2014) synthesized derivatives of a related compound and evaluated their antibacterial and anti-enzymatic properties, suggesting potential medical applications (Siddiqui, Abbasi, Aziz‐ur‐Rehman, et al., 2014).
Properties
IUPAC Name |
5-(4-chlorophenyl)sulfanylfuran-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClO3S/c12-7-1-3-8(4-2-7)16-10-6-5-9(15-10)11(13)14/h1-6H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKWAAVNVNRWIPN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC2=CC=C(O2)C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.